N-isopentyl-2-(4-oxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(3-methylbutyl)-2-[4-oxo-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C26H26N6O3/c1-17(2)12-13-27-21(33)14-32-20-11-7-6-10-19(20)23-24(32)26(34)31(16-28-23)15-22-29-25(30-35-22)18-8-4-3-5-9-18/h3-11,16-17H,12-15H2,1-2H3,(H,27,33)
• InChI Key: DTMFEKYMGUKTSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CN1C2=CC=CC=C2C3=C1C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C26H26N6O3
• Molecular Weight: 470.5 g/mol
• CAS No.: 1111000-46-4

Description

N-isopentyl-2-(4-oxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H26N6O3 and its molecular weight is 470.533. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel Compound Synthesis: A study described the synthesis of a novel compound involving a 1,3,4-oxadiazole derivative, showcasing the utility of these frameworks in developing new molecules with potential biological activities. The structural determination was achieved using NMR and IR techniques, highlighting the importance of these methods in characterizing such complex compounds (Li Ying-jun, 2012).

Biological Activities

• Antimicrobial Activity

  Research into novel indol compounds containing 2-azitidinones and 1,3,4 oxadiazoles showed promising antimicrobial properties, indicating the potential use of these compounds in developing new antimicrobial agents (J. Sreeramulu & P. Ashokgajapathiraju, 2014).

• Anti-inflammatory and Analgesic Activities

  Another study focused on substituted 1,3,4-oxadiazoles, revealing significant anti-inflammatory and analgesic activities. This suggests the potential therapeutic applications of such compounds in managing pain and inflammation (L. Nargund, G. R. Reddy, & V. Hariprasad, 1994).

Pharmacological Evaluation

• Toxicity and Tumour Inhibition

  A comprehensive study evaluated the computational and pharmacological potential of oxadiazole and pyrazole derivatives for toxicity assessment, tumour inhibition, antioxidant, analgesic, and anti-inflammatory actions. The findings indicate the complex interplay between chemical structure and biological activity, with certain compounds showing moderate inhibitory effects across various assays (M. Faheem, 2018).

• Molecular Docking Studies

  The design and synthesis of novel oxadiazolyl-2-oxoindolinylidene propane hydrazides demonstrated promising anti-inflammatory and analgesic activity through molecular docking studies, underscoring the role of computational techniques in guiding the development of new pharmacologically active compounds (Deweshri R Kerzare et al., 2016).